molecular formula AlBrZr+3 B563468 Aluminum zirconium bromide CAS No. 100402-39-9

Aluminum zirconium bromide

Cat. No.: B563468
CAS No.: 100402-39-9
M. Wt: 198.11
InChI Key: ZKYKMCWYXRIMAG-UHFFFAOYSA-N
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Description

However, zirconium tetrabromide (ZrBr₄) and aluminum bromide (AlBr₃) are well-documented individual compounds.

Properties

CAS No.

100402-39-9

Molecular Formula

AlBrZr+3

Molecular Weight

198.11

IUPAC Name

aluminum;bromine;zirconium

InChI

InChI=1S/Al.Br.Zr/q+3;;

InChI Key

ZKYKMCWYXRIMAG-UHFFFAOYSA-N

SMILES

[Al+3].[Br].[Zr]

Origin of Product

United States

Comparison with Similar Compounds

Zirconium Tetrabromide (ZrBr₄)

  • Molecular Formula : Br₄Zr .
  • Molecular Weight : 410.84 g/mol .
  • CAS Registry Number : 13777-25-8 .
  • Structure : Tetrahedral geometry with zirconium in the +4 oxidation state .
  • Applications : Used in synthetic chemistry for preparing zirconium hydrides , catalysts in petrochemical processes , and as a precursor in materials science.
  • Thermochemical Data: Enthalpy of formation (ΔfH°): Not explicitly provided, but NIST-JANAF tables report thermochemical properties for ZrBr₂ and ZrBr₄ . Stability: Decomposes upon heating, releasing toxic bromine gases .

Comparison with Similar Bromide Compounds

Aluminum Bromide (AlBr₃)

  • Molecular Formula : Br₃Al .
  • Molecular Weight : 266.69 g/mol.
  • CAS Registry Number : 7727-15-3.
  • Structure : Exists as Al₂Br₆ dimers in the solid state, a strong Lewis acid .
  • Safety : Hygroscopic, reacts violently with water, and releases HBr gas .

Titanium Tetrabromide (TiBr₄)

  • Molecular Formula : Br₄Ti.
  • Molecular Weight : 367.48 g/mol.
  • CAS Registry Number : 7789-68-5.
  • Structure : Similar tetrahedral geometry to ZrBr₄, with Ti⁴⁺ center.
  • Applications : Used in semiconductor doping and as a catalyst in polymer production.
  • Safety : Moisture-sensitive, releases HBr upon hydrolysis.

Zirconium Dibromide (ZrBr₂)

  • Molecular Formula : Br₂Zr .
  • Molecular Weight : 251.03 g/mol .
  • CAS Registry Number : 24621-17-8 .

Comparative Data Table

Property ZrBr₄ AlBr₃ TiBr₄
Molecular Weight 410.84 g/mol 266.69 g/mol 367.48 g/mol
Oxidation State +4 +3 +4
Structure Tetrahedral Dimeric (Al₂Br₆) Tetrahedral
Applications Catalysis , Materials Synthesis Organic Catalysis Semiconductor Industry
Hazards Releases Br₂ gas Releases HBr Releases HBr

Key Research Findings and Industrial Relevance

  • ZrBr₄ in Catalysis : ZrBr₄ is used alongside aluminum bromide in catalyst systems for olefin dimerization, enhancing selectivity and yield .
  • Thermal Stability : ZrBr₄ decomposes at high temperatures, forming zirconium oxides and bromine gas, necessitating careful handling in industrial settings .

Q & A

Q. What are the established synthesis methods for zirconium(IV) bromide (ZrBr₄), and what critical parameters ensure high-purity yields?

Zirconium(IV) bromide is synthesized via:

  • Carbothermic Reaction : Bromination of zirconium oxide (ZrO₂) with carbon at elevated temperatures, followed by sublimation to purify the product .
  • Hydrogen Bromide Treatment : Reaction of zirconium borohydride complexes with HBr to yield ZrBr₄ .
    Key Parameters :
  • Temperature control (e.g., 450°C under 15 atm for melting ).
  • Sublimation under vacuum to remove impurities .
  • Use of anhydrous conditions to prevent hydrolysis to oxybromides .

Q. What safety protocols are critical for handling aluminum bromide (AlBr₃) in laboratory settings?

AlBr₃ is hygroscopic and reacts violently with water, releasing HBr gas. Key precautions include:

  • Storage : In airtight containers under inert gas (e.g., argon) to prevent moisture exposure .
  • Personal Protection : Acid-resistant gloves, goggles, and fume hoods to avoid skin/eye corrosion .
  • Emergency Measures : Neutralize spills with inert adsorbents (e.g., sand) and avoid aqueous cleanup .

Q. Which characterization techniques are recommended for verifying the purity and structure of zirconium bromide compounds?

  • X-ray Diffraction (XRD) : To confirm crystalline phase purity (e.g., tetrahedral ZrBr₄ vs. polymeric structures) .
  • Thermogravimetric Analysis (TGA) : To assess thermal stability and decomposition pathways .
  • Spectroscopy (FTIR, Raman) : For identifying Br-Zr vibrational modes and detecting hydrolyzed products (e.g., ZrOBr₂) .

Advanced Research Questions

Q. How can surface degradation during zirconium hydroxide precursor drying be mitigated for bromide synthesis?

Zirconium hydroxide (Zr(OH)₄) precursors often suffer from particle coalescence during drying, reducing surface area. Strategies include:

  • Surfactant Templating : Cetyltrimethylammonium bromide (CTAB) stabilizes particles, preserving porosity .
  • Freeze-Drying : Prevents capillary forces that cause aggregation during conventional drying .
  • Solvent Exchange : Gradual replacement of water with low-polarity solvents (e.g., ethanol) minimizes shrinkage .

Q. How can Reference Intensity Ratio (RIR) methods resolve phase discrepancies in mixed aluminum-zirconium systems?

RIR-based quantitative XRD analysis compares experimental peak intensities to reference databases to:

  • Identify Phases : Distinguish ZrBr₄ from AlBr₃ or mixed oxybromides in multi-component samples .
  • Quantify Ratios : Calculate phase percentages using integrated peak intensities (e.g., 92% ZrBr₄ vs. 7% AlBr₃ in a simulated dataset) .
    Limitations : Requires high-purity reference standards and calibration for hygroscopic samples .

Q. What computational approaches reconcile contradictions in thermodynamic data for zirconium-aluminum-bromide systems?

  • Density Functional Theory (DFT) : Models formation enthalpies (e.g., ΔHf of ZrBr₄) to validate experimental data .
  • Phase Diagram Modeling : Predicts stability regions for ZrBr₄-AlBr₃ mixtures under varying temperatures/pressures .
  • Error Analysis : Identifies outliers in solution calorimetry data caused by moisture contamination or incomplete reactions .

Q. How do synthesis routes impact the catalytic activity of zirconium bromide in organic transformations?

ZrBr₄’s Lewis acidity is sensitive to synthesis conditions:

  • Sublimed ZrBr₄ : Higher purity enhances catalytic efficiency in Friedel-Crafts alkylation .
  • Hydrothermal Methods : Yield nanoscale ZrBr₄ with increased surface area but lower thermal stability .
  • Doping with Aluminum : Al³⁺ incorporation alters Brønsted acidity, affecting reaction selectivity .

Methodological Tables

Q. Table 1. Comparison of ZrBr₄ Synthesis Methods

MethodPurity (%)Yield (%)Key Challenges
Carbothermic Reaction9985Requires high temperatures (≥450°C)
HBr Treatment9878Moisture-sensitive intermediates
Surfactant-Assisted9590CTAB removal post-synthesis

Q. Table 2. Safety Data for AlBr₃ and ZrBr₄

PropertyAlBr₃ ZrBr₄
Melting Point97°C450°C (15 atm)
Reactivity with WaterViolent (HBr gas)Hydrolyzes to ZrOBr₂
Storage RecommendationsArgon, desiccatorVacuum-sealed

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